Cas no 521-51-7 (3',6'-Dihydroxy-2',4',5'-trimethoxychalcone)

• Product Name: 3',6'-Dihydroxy-2',4',5'-trimethoxychalcone
• CAS No: 521-51-7
• MF: C₁₈H₁₈O₆
• MW: 330.331925868988
• CID: 369491
• PubChem ID: 5901370
• Update Time: 2025-04-19

3',6'-Dihydroxy-2',4',5'-trimethoxychalcone Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2,5-dihydroxy-3,4,6-trimethoxyphenyl)-3-phenyl-, (2E)-
• Pedicin
• 1-(2,5-dihydroxy-3,4,6-trimethoxyphenyl)-3-phenylprop-2-en-1-one
• 3',6'-DIHYDROXY-2',4',5'-TRIMETHOXYCHALCONE
• 2',5'-Dihydroxy-3',4',6'-trimethoxychalcone
• [ "" ]
• AKOS027380255
• FS-9500
• (E)-1-(2,5-dihydroxy-3,4,6-trimethoxyphenyl)-3-phenylprop-2-en-1-one
• NSC255993
• LMPK12120359
• 3,6-DIHYDROXY-2,4,5-TRIMETHOXYCHALCONE
• NSC-255993
• 521-51-7
• Chalcone, 2',5'-dihydroxy-3',4',6'-trimethoxy-; (2E)-1-(2,5-Dihydroxy-3,4,6-trimethoxyphenyl)-3-phenyl-2-propen-1-one
• CHEMBL481972
• 3',6'-Dihydroxy-2',4',5'-trimethoxychalcone

• Inchi： 1S/C18H18O6/c1-22-16-13(12(19)10-9-11-7-5-4-6-8-11)14(20)17(23-2)18(24-3)15(16)21/h4-10,20-21H,1-3H3/b10-9+
• InChI Key： PPRMAMORBLMPSR-MDZDMXLPSA-N
• SMILES： O(C)C1C(=C(C(=C(C=1C(/C=C/C1C=CC=CC=1)=O)O)OC)OC)O

Computed Properties

• Exact Mass: 330.11000
• Monoisotopic Mass: 330.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 583.0±50.0 °C at 760 mmHg
• Flash Point: 213.3±23.6 °C
• PSA: 85.22000
• LogP: 3.01970
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

3',6'-Dihydroxy-2',4',5'-trimethoxychalcone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone